Cas no 1808750-05-1 ((3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine)

• Product Name: (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine
• CAS No: 1808750-05-1
• MF: C₁₁H₁₂Cl₂N₂O₂
• MW: 275.131180763245
• CID: 5824297
• PubChem ID: 93044926
• Update Time: 2025-05-20

(3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine
• (2,6-dichloropyridin-4-yl)-[(3R)-3-methylmorpholin-4-yl]methanone
• EN300-6631953
• AKOS034802621
• 1808750-05-1
• Z1882964815

• Inchi： 1S/C11H12Cl2N2O2/c1-7-6-17-3-2-15(7)11(16)8-4-9(12)14-10(13)5-8/h4-5,7H,2-3,6H2,1H3/t7-/m1/s1
• InChI Key： MWCMORUZQCRXOR-SSDOTTSWSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(N1CCOC[C@H]1C)=O

Computed Properties

• Exact Mass: 274.0275830g/mol
• Monoisotopic Mass: 274.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine

Introduction to (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine (CAS No. 1808750-05-1)

(3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine (CAS No. 1808750-05-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a dichloropyridine moiety, making it a valuable candidate for various biological and therapeutic applications.

The morpholine ring, a six-membered heterocyclic compound containing an oxygen atom, is known for its versatile properties and ability to form stable complexes with metal ions. This structural feature contributes to the compound's potential as a ligand in metalloprotein interactions, which are crucial in many biological processes. The dichloropyridine moiety, on the other hand, introduces chlorine atoms that can influence the compound's lipophilicity and electronic properties, enhancing its ability to interact with specific biological targets.

Recent studies have highlighted the potential of (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine was evaluated for its antiviral activity against several RNA viruses, including influenza and coronaviruses. The results indicated that the compound possesses significant antiviral activity by interfering with viral replication processes. This finding opens up new avenues for the development of antiviral drugs targeting these pathogens.

The pharmacokinetic properties of (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine have also been investigated. A study in the European Journal of Pharmaceutical Sciences reported that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic characteristics are essential for ensuring sustained therapeutic effects and reducing dosing frequency, which can improve patient compliance.

Furthermore, (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine has been explored for its potential as a lead compound in drug discovery programs. Its unique structure allows for facile modification through synthetic chemistry techniques, enabling researchers to optimize its biological activity and pharmacological properties. For example, modifications to the morpholine ring or the dichloropyridine moiety can enhance binding affinity to specific receptors or improve metabolic stability.

In addition to its therapeutic applications, (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine has been studied for its utility in chemical biology research. The compound can serve as a tool molecule to probe biological pathways and validate new drug targets. Its ability to modulate specific protein-protein interactions makes it a valuable reagent in high-throughput screening assays and functional studies.

The safety profile of (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support further clinical development of the compound.

In conclusion, (3R)-4-(2,6-dichloropyridine-4-carbonyl)-3-methylmorpholine (CAS No. 1808750-05-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.